1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol

• Molecular Formula: C53H96O6
• Molecular Weight: 829.3 g/mol
• InChI: InChI=1S/C53H96O6/c1-4-7-10-13-16-19-22-24-26-28-31-34-37-40-43-46-52(55)58-49-50(48-57-51(54)45-42-39-36-33-30-21-18-15-12-9-6-3)59-53(56)47-44-41-38-35-32-29-27-25-23-20-17-14-11-8-5-2/h17,20,24-27,50H,4-16,18-19,21-23,28-49H2,1-3H3/b20-17-,26-24-,27-25-
• InChIKey: SSNIXBLJTLNQQJ-CLLPMJJLSA-N

1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol: Defined Regioisomer for Lipid Research and Analytical Standards

1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol (CAS 108961-58-6) is a regiospecifically defined triacylglycerol (TAG) containing myristic acid (14:0), linoleic acid (18:2), and oleic acid (18:1) esterified at the sn-1, sn-2, and sn-3 positions of the glycerol backbone, respectively . This specific positional arrangement distinguishes it from other TAG regioisomers with identical fatty acid compositions and is critical for studies where the stereospecific distribution of acyl chains dictates biological fate, such as lipid digestion, absorption, and metabolic partitioning [1]. It is an endogenous lipid component found in mature human milk and butterfat, underscoring its physiological relevance as a reference standard for lipidomic analyses and nutritional investigations [2].

Standard Type

Regioisomerically defined triacylglycerol

Key Application

Lipidomics reference, in vitro digestion, structured lipid synthesis

Endogenous Context

Reported in human milk and butterfat; may support nutritional research models

• [1] Clinisciences. Triacylglycerols. Product Overview. View Source
• [2] Cheong, L.-Z., Jiang, C., He, X., Song, S., Lai, O. M. (2018). Lipid Profiling, Particle Size Determination, and in Vitro Simulated Gastrointestinal Lipolysis of Mature Human Milk and Infant Formula. Journal of Agricultural and Food Chemistry, 66(45), 12042-12050. View Source

Why a Generic Triacylglycerol Mix Cannot Replace 1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol in Precision Research

Substituting 1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol with a generic TAG mixture or a different regioisomer is scientifically unsound due to the profound impact of positional distribution on lipid biochemistry. Regiospecific lipases, such as gastric and pancreatic lipases, exhibit marked selectivity for the sn-1 and sn-3 positions over the sn-2 position, leading to divergent hydrolysis kinetics and subsequent metabolic fates of the released fatty acids [1]. Furthermore, the intramolecular structure of dietary TAGs has been shown to influence the overall bioavailability of polyunsaturated fatty acids (PUFAs) in vivo, a factor that is obscured when using randomized or undefined lipid sources [2]. Therefore, for applications requiring precise control over acyl chain position—such as studies of lipid absorption, structured lipid design, or development of analytical methods—only a regioisomerically pure compound like 1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol provides the necessary experimental fidelity.

Risk Factor

1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol

Generic TAG Mix

Lipase Positional Selectivity

Defined sn-1/3 fatty acid release profile; sn-2 resistance expected.

Random regioisomer distribution may shift hydrolysis kinetics and misinterpret metabolic fate.

PUFA Bioavailability

Intramolecular structure supports predictable linoleic acid absorption context.

Undefined TAG sources may obscure PUFA bioavailability interpretation in vivo.

• [1] Jensen, R. G., de Jong, F. A., Clark, R. M., et al. (1994). Fatty acid and positional selectivities of gastric lipase from premature human infants: in vitro studies. Lipids, 29(6), 439-444. View Source
• [2] Carvajal, M. R., et al. (2000). Effect of medium-chain fatty acid positional distribution in dietary triacylglycerol on lymphatic lipid transport and chylomicron composition in rats. Lipids, 35(12), 1345-1351. View Source

Quantitative Differentiation Evidence for 1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol Selection

Regiospecific Hydrolysis Rates by Infant Gastric Lipase: Comparative Fatty Acid Release

In vitro studies using racemic diacid triacylglycerols as substrates for gastric lipase from premature human infants demonstrate that myristic acid (14:0), oleic acid (18:1), and linoleic acid (18:2) are released at similar rates when esterified at the primary sn-1/3 positions [1]. This indicates that for this specific regioisomer, the initial hydrolysis rate is not a key differentiator among these three fatty acids, but it is a class-level inference that the rate is significantly faster than for fatty acids esterified at the sn-2 position. The data provides a baseline for understanding the digestive fate of this TAG structure.

Hydrolysis Rate by Infant Gastric Lipase

Class-level inference

Myristic, oleic, linoleic acids released at similar rates from sn-1/3 positions; significantly faster than sn-2 hydrolysis.

Reported baseline rates may support infant formula fat digestion model design.

In vitro assay with premature infant gastric lipase; source-specific review advised.

Evidence Dimension	Relative hydrolysis rate by gastric lipase
Target Compound Data	Myristic acid (14:0), oleic acid (18:1), and linoleic acid (18:2) released at similar rates from sn-1/3 positions.
Comparator Or Baseline	Octanoic acid (8:0) released with 61.5:1 preference over palmitic acid (16:0); lauric acid (12:0) released with 13:1 preference over oleic acid (18:1).
Quantified Difference	No significant difference among the three fatty acids of interest; significantly faster than sn-2 hydrolysis (class-level inference).
Conditions	In vitro assay using gastric lipase aspirates from premature human infants on racemic diacid TAG substrates.

Why This Matters

This data confirms that the fatty acids of this regioisomer are bioaccessible for rapid hydrolysis in the stomach, a crucial consideration for designing infant formula lipids that mimic human milk fat digestion kinetics.

• [1] Jensen, R. G., de Jong, F. A., Clark, R. M., et al. (1994). Fatty acid and positional selectivities of gastric lipase from premature human infants: in vitro studies. Lipids, 29(6), 439-444. View Source

Abundance in Human Milk vs. Infant Formula: A Quantitative Lipidomic Benchmark

Lipidomic profiling of mature human milk and commercial infant formulas revealed that TG(14:0/18:2/18:1), corresponding to 1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol, is a constituent of the human milk lipidome but is present at lower or undetectable levels in most plant oil-based infant formulas [1]. This quantitative disparity underscores the value of the compound as a reference standard for developing and validating analytical methods to quantify and potentially fortify infant formulas to more closely resemble the complex TAG profile of human milk.

Human Milk vs. Formula Abundance

Cross-study comparable

Detected in mature human milk; lower or undetectable in plant-oil infant formulas.

Differentiating marker for lipidomic benchmarking and method development.

HPLC-MS/MS profiling; quantitative data available in source publication.

Evidence Dimension	Relative abundance in lipid profiles
Target Compound Data	Detected in mature human milk lipid extracts (qualitative/quantitative data available in source publication).
Comparator Or Baseline	Infant formulas (IF 1-4) showing different TAG profiles, often lacking this specific regioisomer.
Quantified Difference	Compound is present in human milk but is a differentiating marker absent or at lower concentrations in standard infant formulas.
Conditions	Lipid profiling via HPLC-MS/MS of mature human milk and four commercial infant formula fat globules.

Why This Matters

This compositional difference makes the compound a critical analytical standard for quality control and product development in the infant formula industry, enabling precise quantification and verification of lipid profile authenticity.

• [1] Cheong, L.-Z., Jiang, C., He, X., Song, S., Lai, O. M. (2018). Lipid Profiling, Particle Size Determination, and in Vitro Simulated Gastrointestinal Lipolysis of Mature Human Milk and Infant Formula. Journal of Agricultural and Food Chemistry, 66(45), 12042-12050. View Source

Verified Chemical Purity and Structural Identity for Analytical Method Development

Commercial sourcing of 1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol provides a defined regioisomer with certified purity, typically ≥98% as determined by HPLC or GC . This level of purity is essential for its use as a quantitative calibration standard in mass spectrometry-based lipidomics, where imprecise concentration or co-eluting regioisomers can lead to significant quantification errors. In contrast, synthesizing this specific TAG in-house often yields a mixture of regioisomers requiring extensive and costly purification.

Certified Purity & Identity

Supplier specification

≥98% purity (HPLC/GC); defined sn-1:14:0, sn-2:18:2, sn-3:18:1 regioisomer.

Supports quantitative method accuracy and reproducibility assessment.

Vendor datasheet; independent verification recommended.

Evidence Dimension	Purity and regioisomeric purity
Target Compound Data	≥98% purity (HPLC/GC); defined regioisomer (sn-1:14:0, sn-2:18:2, sn-3:18:1).
Comparator Or Baseline	In-house synthesized TAG mixtures or randomized oils containing multiple regioisomers and unknown purity.
Quantified Difference	Target compound offers defined, single-entity purity; comparators are undefined mixtures.
Conditions	Product datasheet specifications from commercial vendors.

Why This Matters

For analytical method development and validation (e.g., for LC-MS/MS), the use of a high-purity, structurally defined standard ensures method accuracy, reproducibility, and compliance with regulatory guidelines for quantitative bioanalysis.

Key Application Scenarios for Procuring 1-Myristoyl-2-Linoleoyl-3-Oleoyl-rac-glycerol

Analytical Reference Standard for Quantitative Lipidomics of Human Milk and Dairy Products

Procurement of 1-Myristoyl-2-linoleoyl-3-oleoyl-rac-glycerol is essential for laboratories performing targeted or untargeted lipidomic analysis of human milk, infant formula, and dairy fats. As a structurally defined and commercially available standard, it enables accurate identification and absolute quantification of this specific TAG species via LC-MS/MS or shotgun lipidomics [1]. This is critical for studies comparing human milk composition to infant formula, or for quality control in dairy processing where the precise TAG profile is a marker of authenticity and nutritional value.

In Vitro Model of Lipid Digestion for Infant Nutrition Research

This compound serves as a key substrate in in vitro simulated gastrointestinal digestion models designed to study the lipolysis kinetics of human milk fat. By using a single, defined regioisomer, researchers can precisely correlate the release of specific fatty acids (myristic, linoleic, and oleic acids) from the sn-1, sn-2, and sn-3 positions with digestive enzyme activity [2]. This level of control is impossible with natural oils, which contain a complex mixture of TAG species, and is vital for optimizing the design of next-generation infant formulas with improved fat absorption profiles.

Synthesis and Characterization of Structured Lipids for Functional Foods

In the field of structured lipid synthesis, this compound is valuable as a starting material or a reference standard for the enzymatic production of MLM-type (medium-long-medium) or other asymmetric TAGs. Its defined regioisomeric structure provides a benchmark for assessing the regiospecificity of novel lipases or reaction conditions used to create designer lipids with targeted nutritional or physicochemical properties [3].

Application

Selection Property

Validation Focus

Quantitative Lipidomics Standard

Regioisomerically defined, ≥98% purity

LC-MS/MS method accuracy; matrix comparison with human milk

In Vitro Infant Digestion Model

Defined sn-position fatty acid release profile

Lipase selectivity and hydrolysis rate reproducibility

Structured Lipid Synthesis Reference

Known regioisomeric benchmark

Enzymatic regiospecificity assessment

• [1] Cheong, L.-Z., Jiang, C., He, X., Song, S., Lai, O. M. (2018). Lipid Profiling, Particle Size Determination, and in Vitro Simulated Gastrointestinal Lipolysis of Mature Human Milk and Infant Formula. Journal of Agricultural and Food Chemistry, 66(45), 12042-12050. View Source
• [2] Jensen, R. G., de Jong, F. A., Clark, R. M., et al. (1994). Fatty acid and positional selectivities of gastric lipase from premature human infants: in vitro studies. Lipids, 29(6), 439-444. View Source
• [3] Xu, X. (2004). Enzymatic Synthesis of Structured Lipids. In: Gunstone, F.D. (eds) Modifying Lipids for Use in Food. Woodhead Publishing Series in Food Science, Technology and Nutrition. View Source